
An In-depth Technical Guide to 2-Chloro-5-
(hydrazinylmethyl)pyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Chloro-5-

(hydrazinylmethyl)pyridine

CAS No.: 1057670-48-0

Cat. No.: B1393759

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chloro-5-
(hydrazinylmethyl)pyridine, a heterocyclic compound of increasing interest in medicinal

chemistry and synthetic applications. We will delve into its core properties, synthesis, reactivity,

and safety considerations, offering field-proven insights for its effective utilization in a research

and development setting.

Core Compound Identity and Properties
2-Chloro-5-(hydrazinylmethyl)pyridine is a substituted pyridine derivative featuring a reactive

hydrazine moiety. This unique combination of a chlorinated pyridine ring and a

hydrazinylmethyl group imparts a versatile chemical profile, making it a valuable intermediate in

the synthesis of more complex molecules.
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A summary of the key physicochemical properties of 2-Chloro-5-(hydrazinylmethyl)pyridine
and its common hydrochloride salt form is presented below.

Property Value Source

Chemical Name
2-Chloro-5-

(hydrazinylmethyl)pyridine
[1]

Synonyms
2-Chloro-5-

(hydrazinomethyl)pyridine
[1]

CAS Number 1057670-48-0 [1]

Molecular Formula C₆H₈ClN₃ Calculated

Molecular Weight 157.60 g/mol Calculated

Appearance (Hydrochloride

Salt)
Beige moist crystals [2]

Solubility (Hydrochloride Salt)

Soluble in methanol and

dimethyl sulfoxide (DMSO);

Insoluble in water

[2]

Note: Data for the free base is limited; some properties are reported for the more common

hydrochloride salt.

Molecular Structure
The structure consists of a pyridine ring chlorinated at the 2-position and substituted with a

hydrazinylmethyl group at the 5-position.

Caption: Molecular structure of 2-Chloro-5-(hydrazinylmethyl)pyridine.

Synthesis and Reactivity
The strategic value of 2-Chloro-5-(hydrazinylmethyl)pyridine lies in its role as a key synthetic

intermediate. Its preparation and subsequent reactions are central to the development of novel

compounds with potential biological activity.
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Synthetic Pathway
A common and straightforward method for synthesizing 2-Chloro-5-
(hydrazinylmethyl)pyridine involves the reaction of 2-chloro-5-(chloromethyl)pyridine with

hydrazine.[3] This precursor is readily available and can be synthesized from 2-chloro-5-

(hydroxymethyl)pyridine using a chlorinating agent like thionyl chloride.[4]

2-Chloro-5-(chloromethyl)pyridine
(Precursor)

2-Chloro-5-(hydrazinylmethyl)pyridine
(Target Compound)

 Nucleophilic Substitution 

Hydrazine (N₂H₄)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-5-(hydrazinylmethyl)pyridine.

Experimental Protocol: Synthesis from 2-chloro-5-(chloromethyl)pyridine

Reaction Setup: In a suitable reaction vessel, dissolve 2-chloro-5-(chloromethyl)pyridine in

an appropriate solvent (e.g., ethanol).

Reagent Addition: Add an excess of hydrazine hydrate to the solution. The reaction is

typically performed under mild conditions.

Reaction Monitoring: Monitor the progress of the reaction using techniques such as Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the

starting material is consumed.

Work-up and Isolation: Upon completion, the reaction mixture is worked up. This may involve

solvent removal under reduced pressure, followed by extraction and purification steps (e.g.,

crystallization or column chromatography) to isolate the desired 2-chloro-5-
(hydrazinylmethyl)pyridine product.

Causality: The use of excess hydrazine drives the nucleophilic substitution reaction to

completion, where the hydrazine displaces the chloride on the methyl group of the precursor.
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Core Reactivity and Applications
The reactivity of this compound is dominated by its two functional groups: the chloro-

substituent on the pyridine ring and the terminal amino group of the hydrazine moiety.

Hydrazone Formation: The primary amino group of the hydrazine is highly nucleophilic and

readily reacts with aldehydes and ketones to form stable hydrazone linkages.[2][3] This

reaction is fundamental to its application in medicinal chemistry, allowing for the coupling of

the pyridine scaffold to various other molecular fragments.[3]

2-Chloro-5-(hydrazinylmethyl)pyridine

Hydrazone Derivative

Aromatic Aldehyde
(R-CHO)

 Condensation
(-H₂O) 

Click to download full resolution via product page

Caption: Reaction of the title compound to form hydrazones.

Nucleophilic Substitution: The chlorine atom at the 2-position of the pyridine ring can be

displaced by various nucleophiles.[2] This allows for further functionalization of the pyridine

core, expanding the diversity of accessible derivatives.

Biological Activity: Derivatives synthesized from 2-Chloro-5-(hydrazinylmethyl)pyridine
have shown significant potential in drug development. Preliminary studies indicate that

resulting hydrazone compounds possess promising antimicrobial (antibacterial and

antifungal) and anti-malarial effects.[2][3] The structural motif is being explored for its utility in

developing novel therapeutic agents.[3]

Safety, Handling, and Storage
Given the reactive nature of this compound and its precursors, adherence to strict safety

protocols is mandatory. The following guidance is based on data for the compound and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.smolecule.com/products/s8165424
https://www.researchgate.net/publication/391340109_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module
https://www.researchgate.net/publication/391340109_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module
https://www.benchchem.com/product/b1393759/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-chloro-5-hydrazinylmethyl-pyridine
https://www.smolecule.com/products/s8165424
https://www.benchchem.com/product/b1393759/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-5-hydrazinylmethyl-pyridine
https://www.smolecule.com/products/s8165424
https://www.researchgate.net/publication/391340109_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module
https://www.researchgate.net/publication/391340109_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


structurally related chemicals.

Hazard Identification
While a complete hazard profile is not available, data for related compounds like 2-chloro-5-

(chloromethyl)pyridine suggest the following potential hazards:

Acute Toxicity: May be harmful if swallowed.[5]

Skin Corrosion/Irritation: Can cause skin irritation or burns.[5][6]

Eye Damage/Irritation: Poses a risk of serious eye damage.[5][6]

Recommended Safety Protocols
Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and

tight-sealing safety goggles or a face shield.[6][7]

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors.[6] Ensure eyewash stations and

safety showers are readily accessible.[6]

First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1]

Skin Contact: Wash off immediately with soap and plenty of water.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[1] In all cases of exposure,

consult a physician and show them the Safety Data Sheet (SDS).[1]

Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed

and store locked up.[6]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[6]
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Conclusion
2-Chloro-5-(hydrazinylmethyl)pyridine is a versatile chemical intermediate with significant

applications in the synthesis of biologically active compounds. Its straightforward preparation

and the dual reactivity of its hydrazine and chlorinated pyridine moieties make it a valuable

building block for drug discovery and development programs. Researchers and scientists

utilizing this compound must employ rigorous safety measures due to its potential hazards. The

continued exploration of derivatives from this scaffold holds promise for the identification of

novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/391340109_Design_and_Synthesis_of_Novel_2-Chloro-5-chloromethylpyridine_Bioactive_Derivatives_by_Rapid_and_Efficient_Continuous_Flow_Reaction_Module
https://prepchem.com/2-chloro-5-chloromethyl-pyridine/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-_chloromethyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-_chloromethyl_pyridine
https://www.fishersci.com/store/msds?partNumber=AC358090250&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://www.benchchem.com/product/b1393759/docs#an-in-depth-technical-guide-to-2-chloro-5-hydrazinylmethyl-pyridine
https://www.benchchem.com/product/b1393759/docs#an-in-depth-technical-guide-to-2-chloro-5-hydrazinylmethyl-pyridine
https://www.benchchem.com/product/b1393759/docs#an-in-depth-technical-guide-to-2-chloro-5-hydrazinylmethyl-pyridine
https://www.benchchem.com/product/b1393759/docs#an-in-depth-technical-guide-to-2-chloro-5-hydrazinylmethyl-pyridine
https://www.benchchem.com/product/b1393759?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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